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Compound of Interest

Compound Name: Ferrochel

Cat. No.: B045234 Get Quote

For researchers, scientists, and drug development professionals, ensuring safe and efficient

laboratory operations is paramount. This document provides essential, immediate safety and

logistical information for handling Ferrochel® (ferrous bisglycinate chelate), a unique, fully

chelated iron product. Adherence to these guidelines is critical for minimizing risk and ensuring

proper disposal.

Personal Protective Equipment (PPE)
When handling Ferrochel®, which is a brown powder, a risk assessment should be conducted

to determine the appropriate level of personal protective equipment required.[1] The following

table summarizes the recommended PPE based on the potential for exposure.
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Exposure Scenario Required PPE
Additional

Recommendations

Low Dust / Incidental Contact

- Safety glasses with side

shields- Disposable nitrile

gloves- Laboratory coat

Ensure good laboratory

hygiene practices. Wash

hands thoroughly after

handling.[1][2]

Potential for Dust Generation

- Goggles or a face shield-

NIOSH-MSHA approved dust

respirator- Double nitrile gloves

or Silver Shield gloves under

disposable nitrile gloves-

Protective clothing (e.g.,

coveralls)

Use in a well-ventilated area,

preferably with local exhaust

ventilation to control dust.[1][2]

Minimize dust generation

during handling.[2]

Spill Cleanup

- Full-face or half-mask air-

purifying respirator- Chemical-

resistant gloves (inner and

outer)- Chemical-resistant

clothing or coveralls-

Chemical-resistant, steel-toe

boots

Ventilate the area of the spill.

Avoid breathing dust.[2]

Handling and Storage
Proper handling and storage procedures are crucial to maintain the integrity of Ferrochel® and

ensure a safe laboratory environment.

Handling:

Avoid breathing dust.[1]

Wash thoroughly after handling.[1][2]

Do not eat, drink, or smoke when using this product.

Use in a well-ventilated area.
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Storage:

Store in a cool, dry, and ventilated area.

Keep the container tightly closed.[2]

Store away from heat sources and direct sunlight.[2]

Avoid contact with incompatible materials such as strong oxidizing agents.[2]

Spill and Disposal Plan
In the event of a spill or for routine disposal of Ferrochel® waste, the following procedures

should be followed.

Spill Response:

Evacuate and Ventilate: Immediately evacuate unnecessary personnel from the spill area

and ensure adequate ventilation.[2]

Don Appropriate PPE: Before attempting to clean the spill, put on the appropriate personal

protective equipment as outlined in the table above.

Contain the Spill: For a dry spill, use dry sweeping or a vacuum with a HEPA filter to collect

the material.[1] Keep dust to a minimum.[1] For a large spill, cover with an inert, non-

combustible absorbent material like sand or earth.[2]

Collect and Containerize: Place the spilled material into a labeled, sealed container for

disposal.[2]

Decontaminate: Clean the spill area by spreading water on the contaminated surface and

dispose of the cleaning materials in a sealed container.[2]

Waste Disposal: Ferrochel® is not classified as an EPA hazardous substance.[1] However,

disposal must be conducted in accordance with local, state, and federal regulations.

Small Quantities: For small quantities of uncontaminated waste, consult your institution's

environmental health and safety (EHS) office for guidance. In some cases, it may be
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permissible to dispose of it in the regular trash, provided it is in a sealed container to prevent

dust release.

Large Quantities or Contaminated Waste: For larger quantities or waste mixed with other

hazardous materials, it must be disposed of as hazardous waste.[3] This involves:

Placing the waste in a clearly labeled, sealed, and appropriate waste container.

Storing the container in a designated hazardous waste accumulation area.

Arranging for pickup and disposal by a certified hazardous waste contractor through your

institution's EHS office.

Empty Containers: Empty containers should be triple-rinsed with a suitable solvent, and the

rinsate collected as hazardous waste. The empty, rinsed container can then be disposed of

in the regular trash or recycled, depending on institutional policies.

Never dispose of chemical waste down the drain unless explicitly permitted by your local

regulations and institutional EHS office.[3]

Experimental Workflow for Handling Ferrochel®
The following diagram illustrates a standard workflow for safely handling Ferrochel® in a

laboratory setting, from preparation to disposal.
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Preparation

Handling

Cleanup & Disposal

Conduct Risk Assessment

Select & Don Appropriate PPE

Weigh Ferrochel® in Ventilated Enclosure

Perform Experimental Procedure

Decontaminate Work Area

Segregate & Label Waste

Dispose of Waste per Institutional Guidelines

Click to download full resolution via product page

Caption: Workflow for Safe Handling of Ferrochel®.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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